Cas no 393832-02-5 (N-(2,6-diethylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: N-(2,6-diethylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393832-02-5
• MF: C₂₂H₂₅N₃S₂
• MW: 395.584002256393
• CID: 6536407
• Update Time: 2025-07-05

N-(2,6-diethylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-diethylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• N-(2,6-diethylphenyl)-1-(thiophen-2-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, N-(2,6-diethylphenyl)-3,4-dihydro-1-(2-thienyl)-

• Inchi： 1S/C22H25N3S2/c1-3-16-8-5-9-17(4-2)20(16)23-22(26)25-14-13-24-12-6-10-18(24)21(25)19-11-7-15-27-19/h5-12,15,21H,3-4,13-14H2,1-2H3,(H,23,26)
• InChI Key： FLBASDDOUBCDME-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=C(CC)C=CC=C1CC)=S)C2C1SC=CC=1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 540.5±60.0 °C(Predicted)
• pka: 13.22±0.40(Predicted)

Additional information on N-(2,6-diethylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

Comprehensive Analysis of N-(2,6-diethylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS No. 393832-02-5)

The compound N-(2,6-diethylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide, identified by its CAS No. 393832-02-5, is a structurally complex molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique combination of a pyrrolopyrazine core, thiophene ring, and carbothioamide functional group makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for heterocyclic compounds like this has surged, driven by the need for novel bioactive molecules in drug development. The presence of both thiophene and pyrrolopyrazine moieties suggests possible interactions with biological targets involved in inflammation or metabolic disorders—topics frequently searched in AI-driven drug design platforms. Its carbothioamide group further enhances binding affinity, a feature often explored in structure-activity relationship (SAR) studies.

Synthetic routes to CAS 393832-02-5 typically involve multi-step organic reactions, including Pd-catalyzed cross-coupling for the thiophene attachment and cyclocondensation for the pyrrolopyrazine formation. These methods are widely discussed in green chemistry forums, reflecting user interest in sustainable synthesis. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms its high purity—a critical factor for researchers querying compound validation techniques.

Beyond pharmaceuticals, this compound’s agrochemical potential is under investigation. Its structural motifs resemble those in commercial pesticides and herbicides, sparking queries about crop protection applications. However, rigorous ecotoxicity studies are needed, a point emphasized in environmental science discussions. The diethylphenyl substituent may influence lipid solubility, a property often searched in ADMET prediction tools.

In material science, the conjugated system of thiophene-pyrrolopyrazine hints at optoelectronic applications, aligning with searches for organic semiconductors. Stability tests under varying pH and thermal conditions are ongoing, addressing common queries about compound degradation.

Regulatory status varies by region, but CAS 393832-02-5 is currently not classified under restrictive categories. Suppliers often highlight its availability as a research-grade chemical, catering to labs focused on medicinal chemistry or materials innovation. Patent landscapes show incremental filings, suggesting growing commercial interest.

Future research may explore prodrug derivatives or nanocarrier formulations—topics trending in drug delivery forums. Collaborative studies between computational chemists (QSAR modeling) and experimentalists could accelerate its development, addressing frequent searches for AI-aided molecular optimization.